Cas no 36953-64-7 (Pyrido[1,2-a]indol-10-ol)

Pyrido[1,2-a]indol-10-ol structure
Pyrido[1,2-a]indol-10-ol structure
Product Name:Pyrido[1,2-a]indol-10-ol
CAS No:36953-64-7
MF:C12H9NO
MW:183.205962896347
CID:921806
Update Time:2023-11-19

Pyrido[1,2-a]indol-10-ol Chemical and Physical Properties

Names and Identifiers

    • 5h-indeno[1,2-a]pyridine-5-one
    • 10-Hydroxypyrido[1,2-a]indole
    • CID 91665237
    • Pyrido[1,2-a]indol-10-ol
    • Inchi: 1S/C12H9NO/c14-12-9-5-1-2-6-10(9)13-8-4-3-7-11(12)13/h1-8,14H
    • InChI Key: XLZFTZMDLZXZCY-UHFFFAOYSA-N
    • SMILES: OC1C2C=CC=CC=2N2C=CC=CC2=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 218
  • Topological Polar Surface Area: 24.6

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 331.1±24.0 °C(Predicted)
  • pka: 9.15±0.30(Predicted)
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